ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-(1,3-benzodioxol-5-ylmethylamino)piperidine-1-carboxylate
• InChI: InChI=1S/C16H22N2O4/c1-2-20-16(19)18-7-5-13(6-8-18)17-10-12-3-4-14-15(9-12)22-11-21-14/h3-4,9,13,17H,2,5-8,10-11H2,1H3
• InChI Key: VPPNORPUXWXICZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

Ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate is a chemical compound that has been studied for its potential applications in scientific research. It is a synthetic compound that is commonly used in the laboratory setting to investigate its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate is not fully understood. However, it is believed to modulate the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It may also have an effect on the activity of other neurotransmitters, such as norepinephrine and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate in lab experiments is its specificity for certain neurotransmitters. It has been shown to selectively modulate the activity of dopamine and serotonin, which makes it a useful tool for investigating the function of these neurotransmitters in the brain. However, one limitation of using this compound is its potential for off-target effects. It may also have an effect on the activity of other neurotransmitters, which could complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate. One area of interest is its potential as a therapeutic agent for the treatment of depression, anxiety, and addiction. Further research is needed to better understand its mechanism of action and to determine its efficacy and safety in human clinical trials. Another area of interest is its potential as a tool for investigating the function of other neurotransmitters in the brain, such as norepinephrine and acetylcholine. Future studies could also investigate the potential for developing new compounds based on the structure of this compound with improved specificity and efficacy.
In conclusion, this compound is a synthetic compound that has been studied for its potential applications in scientific research. It has been investigated for its potential as a therapeutic agent for the treatment of various diseases and disorders, as well as a tool for investigating the function of certain neurotransmitters in the brain. While there are both advantages and limitations to using this compound in lab experiments, there are several potential future directions for research that could lead to new insights and discoveries in the field of neuroscience.

Synthesis Methods

The synthesis of ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate involves a multi-step process that includes the reaction of 4-piperidone hydrochloride with ethyl 4-bromobutyrate to form an intermediate product. This intermediate product is then reacted with 3,4-methylenedioxyphenylacetic acid to produce this compound.

Scientific Research Applications

Ethyl 4-[(1,3-benzodioxol-5-ylmethyl)amino]-1-piperidinecarboxylate has been studied for its potential applications in scientific research. It has been investigated for its potential as a therapeutic agent for the treatment of various diseases and disorders, including depression, anxiety, and addiction. It has also been studied for its potential as a tool for investigating the function of certain neurotransmitters in the brain.